Cas no 915920-65-9 (4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine)

• Product Name: 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine
• CAS No: 915920-65-9
• MF: C₁₄H₁₈N₂S
• MW: 246.371121883392
• MDL: MFCD08753004
• CID: 996565
• PubChem ID: 28065421
• Update Time: 2025-06-11

4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dimethylphenyl)-5-propylthiazol-2-amine
• 4-(2,4-dimethylphenyl)-5-propyl-1,3-thiazol-2-amine
• 4-(2,4-dimethylphenyl)-5-propyl-1,3-thiazol-2-amine(SALTDATA: FREE)
• CHEMBRDG-BB 6433225
• DTXSID60651072
• AKOS022184455
• 915920-65-9
• BS-38542
• MFCD08753004
• SCHEMBL25352958
• 4-(2,4-Dimethylphenyl)-5-propyl-2-thiazolamine
• DB-411385
• 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine

• MDL： MFCD08753004
• Inchi： 1S/C14H18N2S/c1-4-5-12-13(16-14(15)17-12)11-7-6-9(2)8-10(11)3/h6-8H,4-5H2,1-3H3,(H2,15,16)
• InChI Key： ITZPJCKQQIWKIH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC(C)=CC=2C)=C1CCC

Computed Properties

• Exact Mass: 246.11900
• Monoisotopic Mass: 246.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 401.5±24.0 °C at 760 mmHg
• PSA: 67.15000
• LogP: 4.54280
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine

Research Update on 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine (CAS: 915920-65-9): Recent Advances and Applications

4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine (CAS: 915920-65-9) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

Recent investigations into the pharmacological profile of 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine have revealed its potential as an anti-inflammatory and anticancer agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study further elucidated its structure-activity relationship (SAR), identifying critical functional groups responsible for its bioactivity. These findings suggest its utility in developing novel anti-inflammatory therapeutics with reduced side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) in 2024 reported that the compound induces apoptosis in certain cancer cell lines, particularly those associated with colorectal and breast cancers. The mechanism involves the modulation of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in malignancies. These results underscore the compound's potential as a scaffold for designing targeted cancer therapies.

The synthetic chemistry of 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and scalability while minimizing the use of hazardous reagents. This advancement is critical for facilitating large-scale production and further pharmacological evaluation. Additionally, computational studies have employed molecular docking and density functional theory (DFT) to predict the compound's binding affinities and stability, providing valuable insights for future structural modifications.

Despite these promising developments, challenges remain in the clinical translation of 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to enhance its therapeutic efficacy. Ongoing research aims to address these limitations through prodrug strategies and nanoformulations, as highlighted in a recent review article in Advanced Drug Delivery Reviews.

In conclusion, 4-(2,4-Dimethylphenyl)-5-propyl-1,3-thiazol-2-amine (CAS: 915920-65-9) represents a versatile and pharmacologically active molecule with significant potential in drug discovery. Its dual anti-inflammatory and anticancer properties, coupled with advances in synthetic and computational chemistry, make it a compelling subject for further investigation. Future studies should focus on overcoming its pharmacokinetic challenges and exploring its applications in combination therapies.